Cas no 2309613-65-6 (2-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one
• CAS No: 2309613-65-6
• MF: C₂₀H₁₇ClN₄O₂S
• MW: 412.892581701279
• CID: 5326989
• Update Time: 2025-07-02

2-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(((3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-propylquinazolin-4(3H)-one
• 2-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one
• 2-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-propylquinazolin-4-one

• Inchi： 1S/C20H17ClN4O2S/c1-2-11-25-19(26)15-5-3-4-6-16(15)22-20(25)28-12-17-23-18(24-27-17)13-7-9-14(21)10-8-13/h3-10H,2,11-12H2,1H3
• InChI Key： LXUSDHFEPYVWNS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(CSC2=NC3C=CC=CC=3C(N2CCC)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 585
• XLogP3: 4.8
• Topological Polar Surface Area: 96.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one

Introduction to 2-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one (CAS No. 2309613-65-6)

The compound 2-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one, identified by its CAS number 2309613-65-6, represents a significant advancement in the field of medicinal chemistry. This heterocyclic sulfonamide derivative has garnered attention due to its structural complexity and potential pharmacological applications. The molecule incorporates a 3-(4-chlorophenyl)-1,2,4-oxadiazole moiety linked to a dihydroquinazolinone scaffold, which is further functionalized with a propyl group and a sulfanyl substituent. Such structural features are often associated with enhanced binding affinity and selectivity in drug design.

Recent studies have highlighted the importance of oxadiazole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The presence of the 4-chlorophenyl group in the oxadiazole ring introduces electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the sulfanyl group at the methyl position serves as a key pharmacophore, contributing to the molecule's solubility and metabolic stability. These features make this compound a promising candidate for further exploration in therapeutic development.

The dihydroquinazolinone core is another critical component of this compound, known for its role in various pharmacological activities. Dihydroquinazolinone derivatives have been investigated for their potential in treating conditions such as inflammation, pain, and neurological disorders. The propyl group attached to the dihydroquinazolinone ring may further modulate the compound's pharmacokinetic properties, enhancing its bioavailability and target engagement.

Current research in medicinal chemistry emphasizes the need for innovative scaffolds that can interact selectively with biological targets. The unique combination of rings and functional groups in 2-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one (CAS No. 2309613-65-6) positions it as a valuable tool for drug discovery. Computational modeling studies have suggested that this compound may exhibit binding affinity to enzymes and receptors involved in metabolic diseases and cancer pathways.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it demonstrates moderate activity against certain enzymatic targets, suggesting potential therapeutic applications. The chlorophenyl moiety appears to play a crucial role in modulating these interactions, possibly through hydrophobic interactions or π-stacking effects with aromatic residues in protein binding pockets.

The sulfanyl group has been identified as another key interaction point, contributing to hydrogen bonding or ionic interactions with polar residues on biological targets. This dual interaction mechanism may enhance the compound's binding affinity and selectivity. Additionally, the propyl group may influence the molecule's conformational flexibility, affecting its ability to fit into binding sites efficiently.

Advances in synthetic methodologies have enabled more efficient production of complex heterocyclic compounds like this one. Modern techniques such as transition metal-catalyzed cross-coupling reactions have streamlined the synthesis of oxadiazole and dihydroquinazolinone derivatives, making it feasible to explore larger libraries of analogs for drug discovery purposes.

The potential applications of this compound extend beyond traditional therapeutic areas. Research into its interaction with nucleic acids or other biomolecules may uncover novel mechanisms of action relevant to diseases such as cancer or viral infections. The structural features present in this molecule make it an attractive candidate for further investigation using high-throughput screening technologies.

Future directions in research may involve optimizing the synthesis of this compound to improve yields and purity while exploring modifications that enhance its pharmacological properties. For instance, replacing or introducing additional functional groups could fine-tune its activity against specific targets or improve its metabolic stability.

The integration of computational chemistry tools has become indispensable in modern drug discovery efforts. Molecular docking simulations can predict how this compound interacts with various biological targets at an atomic level, providing insights into its mechanism of action and potential side effects before experimental validation is required.

In conclusion,2-({[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-propyl-3,4-dihydroquinazolin-4-one (CAS No. 2309613-65-6) represents a promising lead structure for further medicinal chemistry investigations. Its unique structural features offer potential advantages in terms of binding affinity and selectivity toward biological targets relevant to various diseases.